Cas no 159589-71-6 (2-(2-Methyl-1H-imidazol-1-yl)benzoic acid)

• Product Name: 2-(2-Methyl-1H-imidazol-1-yl)benzoic acid
• CAS No: 159589-71-6
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• MDL: MFCD09065012
• CID: 134530
• PubChem ID: 24229636
• Update Time: 2025-10-12

2-(2-Methyl-1H-imidazol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-(2-methyl-1H-imidazol-1-yl)-
• 2-(2-methylimidazol-1-yl)benzoic acid
• 2-(2-methylimidazolyl)benzoic acid
• AG-E-08941
• CC61201
• CTK4D0127
• MolPort-000-143-890
• SBB092939
• 2-(2-Methyl-1H-imidazol-1-yl)benzoic acid
• 1-(2-Carboxyphenyl)-2-methyl-1H-imidazole
• 2-(2-Methyl-1H-imidazol-1-yl)benzoic acid , Tech
• Benzoic acid, 2-(2-methyl-1H-imidazol-1-yl)-
• AK387661
• 2-(2-Methyl-1H-imidazole-1-yl)benzoic acid
• 2-(2-methyl-1H-imidazol-1-yl)benzoic acid, AldrichCPR
• DTXSID20640341
• CS-0110443
• CHEMBL4570098
• 2-(2-Methyl-1H-imidazol-1-yl)benzoicacid
• YSZC2463
• AKOS000260031
• FT-0722109
• DS-13021
• A927878
• MFCD09065012
• 159589-71-6
• SCHEMBL12168433
• C73015
• DB-064292
• DTXCID30591092

• MDL： MFCD09065012
• Inchi： 1S/C11H10N2O2/c1-8-12-6-7-13(8)10-5-3-2-4-9(10)11(14)15/h2-7H,1H3,(H,14,15)
• InChI Key： PDOVVVXGESUKQF-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1N1C=CN=C1C)=O

Computed Properties

• Exact Mass: 202.0743
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1
• XLogP3: 1.6

Experimental Properties

• Density: 1.24
• Melting Point: 232.1 °C
• Boiling Point: 429.1°C at 760 mmHg
• Flash Point: 213.3°C
• Refractive Index: 1.617
• PSA: 55.12

2-(2-Methyl-1H-imidazol-1-yl)benzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 2-(2-Methyl-1H-imidazol-1-yl)benzoic acid

Introduction to 2-(2-Methyl-1H-imidazol-1-yl)benzoic Acid (CAS No: 159589-71-6)

2-(2-Methyl-1H-imidazol-1-yl)benzoic acid is a compound with the CAS registry number 159589-71-6, which is a unique identifier assigned by the Chemical Abstracts Service to this specific chemical entity. This compound belongs to the class of organic compounds known as benzoic acids, which are aromatic carboxylic acids derived from benzene rings. The presence of the imidazole ring in its structure adds complexity and functionality, making it a subject of interest in various fields of chemistry and pharmacology.

The molecular formula of 2-(2-Methyl-1H-imidazol-1-yl)benzoic acid is C₁₀H₉N₃O₂, indicating the presence of ten carbon atoms, nine hydrogen atoms, three nitrogen atoms, and two oxygen atoms in its structure. The molecular weight is approximately 207.2 g/mol, which is relatively low compared to many other organic compounds, making it suitable for various applications where lighter molecular weights are advantageous.

The compound's structure consists of a benzoic acid moiety (a benzene ring with a carboxylic acid group) attached to an imidazole ring substituted with a methyl group at the 2-position. The imidazole ring is a five-membered heterocyclic compound containing two nitrogen atoms at positions 1 and 3. This substitution pattern imparts unique electronic properties to the molecule, influencing its reactivity and biological activity.

Recent studies have highlighted the potential of 2-(2-Methyl-1H-imidazol-1-yl)benzoic acid in drug discovery and development. Its ability to act as a ligand in metalloenzyme inhibition has been explored, particularly in the context of metalloproteases involved in diseases such as cancer and neurodegenerative disorders. The methyl-substituted imidazole group enhances the molecule's binding affinity to metal ions, making it a promising candidate for therapeutic interventions.

In addition to its pharmacological applications, 2-(2-Methyl-1H-imidazol-1-yl)benzoic acid has shown potential in materials science. Its ability to form coordination polymers with transition metals has been investigated for applications in catalysis and sensing technologies. The carboxylic acid group provides versatility in forming hydrogen bonds or coordinating with metal centers, enabling the creation of complex supramolecular architectures.

The synthesis of 2-(2-Methyl-1H-imidazol-1-yl)benzoic acid typically involves multi-step organic reactions, including nucleophilic aromatic substitution and condensation reactions. Researchers have optimized these synthetic pathways to improve yield and purity, ensuring that the compound can be produced efficiently for both academic and industrial purposes.

From an environmental perspective, understanding the degradation pathways and ecological impact of 2-(2-Methyl-1H-imidazol-1-yl)benzoic acid is crucial for its safe handling and application. Studies have shown that under certain conditions, such as exposure to UV light or microbial activity, the compound undergoes degradation into less complex molecules, reducing its persistence in the environment.

In conclusion, 2-(2-Methyl-1H-imidazol-1-y l)benzoic acid (CAS No: 159589706) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure, combined with recent advancements in its synthesis and application, positions it as an important tool in modern chemistry and pharmacology.